1-(5-chloro-2-methoxyphenyl)-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C26H24ClN3O2/c1-17-7-3-4-8-18(17)15-30-22-10-6-5-9-21(22)28-26(30)19-13-25(31)29(16-19)23-14-20(27)11-12-24(23)32-2/h3-12,14,19H,13,15-16H2,1-2H3
• InChI Key: ASCKVYXRIJASAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=C(C=CC(=C5)Cl)OC
• Molecular Formula: C26H24ClN3O2
• Molecular Weight: 445.9 g/mol

Description

1-(5-chloro-2-methoxyphenyl)-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C26H24ClN3O2 and its molecular weight is 445.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound is involved in reactions leading to novel chemical structures with potential antiaromatic properties and various applications in medicinal chemistry. For instance, reactions of certain precursors in the presence of polyphosphoric acid afford derivatives like cyclohepta[1′,2′: 4,5]pyrrolo[1,2-a]benzimidazole, showcasing the compound's role in synthesizing complex heterocycles (Abe, Ishikawa, Hayashi, & Miura, 1990).

Potential Therapeutic Applications

• Benzimidazole derivatives, including compounds structurally related to the one , have been studied for their anti-cancer properties. A detailed study on the tautomeric properties, conformations, and anti-cancer mechanisms of benzimidazole derivatives bearing triazole shows potential as EGFR inhibitors, highlighting their relevance in cancer treatment (Karayel, 2021).

Pharmacological Investigations

• Novel benzylated derivatives related to the compound have been synthesized and evaluated for their anti-Alzheimer's activity. This research underlines the compound's contribution to designing and synthesizing therapeutic agents targeting neurological disorders (Gupta, Ojha, Yadav, Pant, & Yadav, 2020).

Antitubercular Activity

• Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, synthesized by condensing related compounds with pyrrolidine and other amines, were screened for their antitubercular activity. This demonstrates the compound's application in developing potential treatments for tuberculosis (Badiger & Khazi, 2013).

Antibacterial Agents

• Derivatives of benzylpyrimidines, structurally akin to the compound , have shown significant in vitro activity against anaerobic organisms, indicating their potential as antibacterial agents (Roth et al., 1989).